Cas no 2172135-61-2 (5-fluoro-2-phenylbenzene-1-sulfonyl fluoride)

• Product Name: 5-fluoro-2-phenylbenzene-1-sulfonyl fluoride
• CAS No: 2172135-61-2
• MF: C₁₂H₈F₂O₂S
• MW: 254.252529144287
• CID: 6471082
• PubChem ID: 165528509
• Update Time: 2025-05-25

5-fluoro-2-phenylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-phenylbenzene-1-sulfonyl fluoride
• 2172135-61-2
• EN300-1457809

• Inchi： 1S/C12H8F2O2S/c13-10-6-7-11(9-4-2-1-3-5-9)12(8-10)17(14,15)16/h1-8H
• InChI Key： ZSUOPRCFAUDNOQ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C1C=CC=CC=1)F)(=O)(=O)F

Computed Properties

• Exact Mass: 254.02130699g/mol
• Monoisotopic Mass: 254.02130699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.5Ų

Additional information on 5-fluoro-2-phenylbenzene-1-sulfonyl fluoride

5-Fluoro-2-Phenylbenzene-1-Sulfonyl Fluoride: A Comprehensive Overview

5-Fluoro-2-phenylbenzene-1-sulfonyl fluoride, with the CAS number 2172135-61-2, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines a sulfonyl fluoride group with a fluorinated aromatic ring. The presence of the sulfonyl fluoride moiety imparts reactive properties, making it a valuable intermediate in various chemical transformations.

The molecular structure of 5-fluoro-2-phenylbenzene-1-sulfonyl fluoride consists of a benzene ring substituted with a fluorine atom at the 5-position and a phenyl group at the 2-position. The sulfonyl fluoride group is attached to the 1-position of the benzene ring. This arrangement creates a molecule with both electronic and steric features that are highly desirable in synthetic chemistry. Recent studies have highlighted its role as a versatile building block in the construction of complex molecules, particularly in the development of bioactive compounds.

One of the most notable applications of 5-fluoro-2-phenylbenzene-1-sulfonyl fluoride is in the field of drug discovery. Researchers have utilized this compound as a key intermediate in the synthesis of various pharmacologically active agents. For instance, its ability to undergo nucleophilic substitution reactions has been exploited to construct sulfonamide derivatives, which are known for their potential therapeutic applications. Recent advancements in medicinal chemistry have further expanded its utility, with reports of its use in designing inhibitors for kinase enzymes—a class of proteins critical in cellular signaling pathways.

In addition to its role in pharmaceutical research, 5-fluoro-2-phenylbenzene-1-sulfonyl fluoride has also found applications in materials science. Its reactivity and structural versatility make it an ideal candidate for synthesizing advanced materials such as polymers and hybrid organic-inorganic frameworks. For example, recent studies have demonstrated its potential as a precursor for constructing sulfonated aromatic polymers with tailored electronic properties, which could find applications in energy storage devices and sensors.

The synthesis of 5-fluoro-2-phenylbenzene-1-sulfonyl fluoride typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the sulfonation of fluorinated aromatic rings followed by fluorination to introduce the sulfonyl fluoride group. Researchers have recently explored alternative methods to enhance the efficiency and sustainability of these syntheses, including the use of microwave-assisted reactions and environmentally benign solvents.

From an analytical standpoint, 5-fluoro-2-phenylbenzene-1-sulfonyl fluoride has been extensively characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided valuable insights into its molecular structure and reactivity. Furthermore, computational chemistry methods have been employed to predict its electronic properties and reactivity patterns, aiding in the design of novel synthetic routes and applications.

In conclusion, 5-fluoro-2-phenylbenzene-1-sulfonyl fluoride stands out as a versatile and reactive compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research efforts, positioning it as an essential tool in modern chemical synthesis.